ethyl N-[4-({[(4-chlorophenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]carbamate

• IUPAC Name: ethyl N-[4-[2-[(4-chlorophenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• InChI: InChI=1S/C15H16ClN3O3S/c1-2-22-15(21)19-14-18-12(9-23-14)7-13(20)17-8-10-3-5-11(16)6-4-10/h3-6,9H,2,7-8H2,1H3,(H,17,20)(H,18,19,21)
• InChI Key: MUGOMBIUCDOUGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)NC1=NC(=CS1)CC(=O)NCC2=CC=C(C=C2)Cl
• Molecular Formula: C15H16ClN3O3S
• Molecular Weight: 353.8 g/mol

Description

“Ethyl N-[4-({[(4-chlorophenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]carbamate” is a complex organic compound. It is an ester derived from carbamic acid. The compound has a molecular formula of C9H10ClNO2 and a molecular weight of 199.634.

Synthesis Analysis

The synthesis of such compounds typically involves the reaction of amines with carbon dioxide. This forms carbamates in the presence of cesium carbonate and TBAI. The method offers mild reaction conditions and short reaction times, and avoids N-alkylation of the amine and overalkylation of the carbamate.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI string: InChI=1S/C9H10ClNO2/c1-2-13-9(12)11-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3, (H,11,12). This structure can also be viewed as a 2D Mol file or a computed 3D SD file.

Scientific Research Applications

Antimicrobial Properties

Thiazoles exhibit potent antimicrobial effects. Researchers have explored derivatives of this scaffold for their ability to combat bacterial and fungal infections. For instance, sulfathiazole , an antimicrobial drug, contains a thiazole ring. .

Antiviral Activity

Thiazoles have also demonstrated antiviral properties. Ritonavir , an antiretroviral drug used in the treatment of HIV, contains a thiazole moiety. .

Anticancer Potential

Certain thiazole derivatives exhibit antineoplastic effects. For example, Tiazofurin , a compound containing a thiazole ring, has been investigated for its potential in cancer therapy. .

Analgesic and Anti-Inflammatory Effects

Thiazoles may act as analgesics and anti-inflammatory agents. .

Neuroprotective Properties

Researchers have investigated thiazole derivatives for their neuroprotective effects. These compounds may play a role in preserving neuronal health and preventing neurodegenerative diseases. .

Biocides and Fungicides

Thiazoles serve as parent materials for various chemical compounds, including biocides and fungicides. Their antimicrobial properties make them valuable in agriculture and industrial applications. .